N-(2-(dimethylamino)ethyl)-3-methoxy-4-nitrobenzamide

• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol
• IUPAC Name: N-[2-(dimethylamino)ethyl]-3-methoxy-4-nitrobenzamide
• InChI: InChI=1S/C12H17N3O4/c1-14(2)7-6-13-12(16)9-4-5-10(15(17)18)11(8-9)19-3/h4-5,8H,6-7H2,1-3H3,(H,13,16)
• InChI Key: ZZGTWRUSJYESBA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=CC(=C(C=C1)[N+](=O)[O-])OC

Description

N-(2-(dimethylamino)ethyl)-3-methoxy-4-nitrobenzamide is a useful research compound. Its molecular formula is C12H17N3O4 and its molecular weight is 267.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 3-methoxy-4-nitrobenzoic acid (5.0 g, 25.4 mmol) and N1,N1-dimethylethane-1,2-diamine (2.7 g, 30.5 mmol) in dichloromethane (200 mL) were added 1-hydroxybenzotriazole hydrate (7.8 g, 50.8 mmol), 1-ethyl-(3-dimethyl aminopropyl)carbodiimide hydrochloride (9.7 g, 50.8 mmol) and N,N-diisopropyl ethylamine (13.1 g, 101.6 mmol) and the mixture was stirred at ambient temperature for 16 hours. The mixture was washed with water (50 mL), dried over sodium sulfate, filtered, and concentrated. The residue was purified by flash chromatography on silica gel (200-300 mesh) eluting with 20/1 dichloromethane/methanol to give the title compound. MS: 268 (M+H+).

Synthesis routes and methods II

Procedure details

The title compound was prepared by an analogous method to the preparation of Intermediate 188, on a 9.28 mmol scale utilising N,N-dimethylethane-1,2-diamine (Aldrich; 818 mg, 9.28 mmol), as a brown solid (2.5 g, 100%)